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Compound of Interest

Compound Name: 1,1,2,2-Tetrafluoroethane

Cat. No.: B1583514 Get Quote

Essential Safety and Handling Guide for 1,1,2,2-
Tetrafluoroethane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,1,2,2-Tetrafluoroethane (HFC-134) in a laboratory setting.

It is intended for researchers, scientists, and drug development professionals to ensure safe

and compliant use of this chemical.

Key Safety and Physical Properties
1,1,2,2-Tetrafluoroethane is a colorless gas with a slight ethereal odor.[1] It is shipped as a

liquefied gas under its own vapor pressure.[1] While it is non-flammable, it poses risks of

asphyxiation at high concentrations and can cause frostbite upon contact with the liquid form.

[2][3] Containers may explode if heated.[2][3]
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Property Value Source

CAS Number 359-35-3 [4]

Molecular Formula C2H2F4 [4]

Boiling Point -23°C [5]

Melting Point -89°C [5]

Occupational Exposure Limit No data available [5]

Note: While some sources provide exposure limits for similar compounds, specific OSHA PEL,

NIOSH REL, or ACGIH TLV for 1,1,2,2-Tetrafluoroethane (CAS 359-35-3) are not readily

available. Therefore, it is crucial to handle this chemical with a high degree of caution and in a

well-ventilated area.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1,1,2,2-Tetrafluoroethane to

minimize exposure risk.
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PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a full-face shield.

Protects against splashes of

liquefied gas which can cause

serious eye damage and

frostbite.

Skin Protection

Chemical impermeable and

fire/flame resistant clothing.

Insulated gloves when

handling containers.

Prevents skin contact with the

liquefied gas, which can cause

frostbite. Fire-resistant clothing

is a precaution in case of other

lab hazards.

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with

appropriate cartridges should

be used.

Protects against inhalation of

high concentrations of vapor,

which can displace oxygen

and cause rapid suffocation.

Operational Plan: Handling and Storage
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Ensure the valve protection cap is securely in place.

Move the cylinder using a suitable hand truck; do not drag, roll, or drop.[6]

2. Storage:

Store cylinders in a well-ventilated, dry, and cool area, away from direct sunlight and heat

sources.[3][7]

Cylinder temperatures should not exceed 52°C (125°F).[6]

Securely fasten cylinders in an upright position to prevent them from falling.[6]
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Store full and empty cylinders separately to avoid confusion.[6]

Keep away from incompatible materials such as strong oxidizing agents.

3. Handling and Use:

Always work in a well-ventilated area, preferably within a chemical fume hood.[3][7]

Ensure that all equipment is compatible with 1,1,2,2-Tetrafluoroethane and rated for the

cylinder pressure.

Before connecting the cylinder, ensure the valve is closed and the connection point is clean.

Open the valve slowly and carefully.[6]

After each use, close the cylinder valve, even if the cylinder is not empty.[6]

Emergency Procedures
1. Inhalation:

Move the affected person to fresh air immediately.[7][8]

If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[8]

Seek immediate medical attention.[8]

2. Skin Contact:

For contact with liquefied gas, immediately warm the frostbitten area with warm water, not

exceeding 41°C (105°F).[6]

Remove contaminated clothing while showering with warm water.[6]

Seek medical attention.

3. Eye Contact:
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Immediately flush eyes with plenty of warm water for at least 15 minutes, holding the eyelids

open.[6]

Seek immediate medical attention.

4. Spills and Leaks:

Evacuate the area immediately and ensure adequate ventilation.[7]

Remove all sources of ignition.[7]

If it is safe to do so, attempt to stop the leak.

Use personal protective equipment, including respiratory protection.[7]

Disposal Plan
1. Unused Product and Empty Containers:

Do not attempt to dispose of residual gas.

Return the cylinder and any unused product to the supplier.[9]

Empty containers may still contain hazardous residues and should be handled with care.

2. Contaminated Materials:

Dispose of any contaminated materials, such as absorbents used for spills, in accordance

with federal, state, and local regulations.

Contact a licensed professional waste disposal service for guidance on the disposal of

chemical waste.[10]
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Caption: Workflow for the safe handling and disposal of 1,1,2,2-Tetrafluoroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

